Cas no 898450-15-2 (N'-(2-chlorophenyl)-N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898450-15-2
• MF: C₂₁H₂₃ClFN₃O₄S
• MW: 467.941426515579
• CID: 5761157
• PubChem ID: 18574356
• Update Time: 2023-11-21

N'-(2-chlorophenyl)-N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2571-0140
• N1-(2-chlorophenyl)-N2-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(2-chlorophenyl)-N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• N'-(2-chlorophenyl)-N-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• 898450-15-2
• AKOS024660994
• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-[1-[(4-fluorophenyl)sulfonyl]-2-piperidinyl]ethyl]-
• N'-(2-chlorophenyl)-N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

• Inchi： 1S/C21H23ClFN3O4S/c22-18-6-1-2-7-19(18)25-21(28)20(27)24-13-12-16-5-3-4-14-26(16)31(29,30)17-10-8-15(23)9-11-17/h1-2,6-11,16H,3-5,12-14H2,(H,24,27)(H,25,28)
• InChI Key： JHRYLSJMVICMDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(NCCC1CCCCN1S(C1C=CC(=CC=1)F)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 467.1081833g/mol
• Monoisotopic Mass: 467.1081833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives